Cas no 19230-57-0 (2-Bromo-3-methylpyridine 1-oxide)

• Product Name: 2-Bromo-3-methylpyridine 1-oxide
• CAS No: 19230-57-0
• MF: C₆H₆BrNO
• MW: 188.02194070816
• MDL: MFCD20270297
• CID: 1024615
• PubChem ID: 13376678
• Update Time: 2025-10-31

2-Bromo-3-methylpyridine 1-oxide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-methylpyridine 1-oxide
• 2-bromo-3-methyl-1-oxidopyridin-1-ium
• 2-Bromo-3-methylpyridine N-oxide
• AGN-PC-00M6X4
• AK-93542
• ANW-53366
• BD230927
• CTK0E1367
• KB-228707
• Pyridine, 2-bromo-3-methyl-, 1-oxide
• 2-BroMo-3-Methylpyridine N-o×ide
• 2-BROMO-3-METHYLPYRIDIN-1-IUM-1-OLATE
• RAQYFPHUNLDWFT-UHFFFAOYSA-N
• AS-62740
• MFCD20270297
• 2-BroMo-3-Methylpyridine N-o inverted exclamation markAide
• 2-Bromo-3-methylpyridine1-oxide
• AKOS015999542
• 2-Bromo-3-methyl-1-oxo-1lambda~5~-pyridine
• SCHEMBL4546534
• DTXSID70538688
• 19230-57-0

• MDL： MFCD20270297
• Inchi： 1S/C6H6BrNO/c1-5-3-2-4-8(9)6(5)7/h2-4H,1H3
• InChI Key： RAQYFPHUNLDWFT-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC=C[N+]=1[O-]

Computed Properties

• Exact Mass: 186.96328
• Monoisotopic Mass: 186.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 25.5Ų

Experimental Properties

• PSA: 26.94

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-Bromo-3-methylpyridine 1-oxide

Introduction to 2-Bromo-3-methylpyridine 1-oxide (CAS No. 19230-57-0)

2-Bromo-3-methylpyridine 1-oxide (CAS No. 19230-57-0) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceutical research, and medicinal chemistry. This compound is characterized by its unique structure, which includes a bromine atom, a methyl group, and an N-oxide functionality on a pyridine ring. These features contribute to its reactivity and utility in various chemical transformations and biological studies.

The synthesis of 2-Bromo-3-methylpyridine 1-oxide can be achieved through several well-documented methods. One common approach involves the oxidation of 2-bromo-3-methylpyridine using an oxidizing agent such as hydrogen peroxide or m-chloroperbenzoic acid (mCPBA). The resulting N-oxide derivative is highly stable and can be isolated in good yields. This synthetic route has been extensively studied and optimized to ensure high purity and yield, making it a reliable method for large-scale production.

In the realm of organic synthesis, 2-Bromo-3-methylpyridine 1-oxide serves as a valuable building block for the construction of more complex molecules. Its bromine atom can be readily substituted with various nucleophiles, enabling the formation of diverse functional groups. Additionally, the N-oxide functionality can be reduced to regenerate the parent pyridine, providing a flexible platform for further chemical modifications. These properties make it an essential intermediate in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

Recent research has highlighted the potential of 2-Bromo-3-methylpyridine 1-oxide in pharmaceutical development. Studies have shown that this compound can serve as a precursor for the synthesis of bioactive molecules with therapeutic potential. For instance, it has been used in the preparation of inhibitors targeting specific enzymes involved in disease pathways. One notable example is its use in the synthesis of inhibitors for protein kinases, which are key targets in cancer therapy. The ability to fine-tune the structure of these inhibitors through modifications derived from 2-Bromo-3-methylpyridine 1-oxide allows for the optimization of pharmacological properties such as potency, selectivity, and bioavailability.

Beyond its role in drug discovery, 2-Bromo-3-methylpyridine 1-oxide has also found applications in medicinal chemistry research. Its unique structural features make it an attractive scaffold for exploring structure-activity relationships (SAR) studies. By systematically varying substituents on the pyridine ring and evaluating their impact on biological activity, researchers can gain insights into the molecular mechanisms underlying drug action. This knowledge is crucial for designing more effective and safer therapeutic agents.

In addition to its synthetic and biological applications, 2-Bromo-3-methylpyridine 1-oxide has been studied for its environmental impact. Research has focused on understanding its degradation pathways and potential effects on ecosystems. Studies have shown that under certain conditions, this compound can be biodegraded by microorganisms, reducing its environmental persistence. However, further investigations are needed to fully assess its ecological impact and ensure responsible use in industrial processes.

The safety profile of 2-Bromo-3-methylpyridine 1-oxide is another important consideration in its application. While it is generally considered safe when handled properly, appropriate precautions should be taken to minimize exposure risks. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure compliance with regulatory standards and best practices.

In conclusion, 2-Bromo-3-methylpyridine 1-oxide (CAS No. 19230-57-0) is a multifaceted compound with significant implications in organic synthesis, pharmaceutical research, and medicinal chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for advancing scientific knowledge and developing innovative solutions in these fields. As research continues to uncover new applications and optimize existing ones, the importance of this compound is likely to grow even further.